11,13-Dimethyl-15-oxatricyclo[8.2.2.1~4,7~]pentadeca-1(12),4,6,10,13-pentaene

• Molecular Formula: C16H18O
• Molecular Weight: 226.31 g/mol
• IUPAC Name: 11,13-dimethyl-15-oxatricyclo[8.2.2.14,7]pentadeca-1(12),4,6,10,13-pentaene
• InChI: InChI=1S/C16H18O/c1-11-9-14-4-6-16-8-7-15(17-16)5-3-13(11)10-12(14)2/h7-10H,3-6H2,1-2H3
• InChI Key: IWTNDGJAWOFITC-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1CCC3=CC=C(O3)CC2)C

Description

11,13-Dimethyl-15-oxatricyclo[8.2.2.1~4,7~]pentadeca-1(12),4,6,10,13-pentaene is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as 15-oxa-1,4,6,10,13-pentaene-11,13-dimethyl-8,2,2,1-4,7-cyclotetradecatriene or simply OXT-8.

Mechanism of Action

The mechanism of action of 11,13-Dimethyl-15-oxatricyclo[8.2.2.1~4,7~]pentadeca-1(12),4,6,10,13-pentaene is not fully understood, but it is believed to work by interacting with specific cellular receptors and signaling pathways. This compound has been shown to have a range of effects on cellular processes, including cell proliferation, apoptosis, and differentiation.
Biochemical and Physiological Effects:
Studies have shown that 11,13-Dimethyl-15-oxatricyclo[8.2.2.1~4,7~]pentadeca-1(12),4,6,10,13-pentaene has a range of biochemical and physiological effects. For example, this compound has been shown to have anti-inflammatory and anti-tumor properties, and it may also have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 11,13-Dimethyl-15-oxatricyclo[8.2.2.1~4,7~]pentadeca-1(12),4,6,10,13-pentaene in lab experiments is its versatility. This compound can be used in a wide range of research areas, and it has the potential to be developed into new drugs and therapies. However, one of the main limitations of using this compound is its complex synthesis process, which can make it difficult and expensive to produce.

Future Directions

There are several potential future directions for research on 11,13-Dimethyl-15-oxatricyclo[8.2.2.1~4,7~]pentadeca-1(12),4,6,10,13-pentaene. One area of focus could be on developing new synthetic methods for producing this compound more efficiently and cost-effectively. Another area of focus could be on further investigating the compound's mechanism of action and its potential applications in the development of new drugs and therapies. Additionally, research could be conducted to explore the compound's potential in other areas, such as materials science and nanotechnology.

Synthesis Methods

The synthesis of 11,13-Dimethyl-15-oxatricyclo[8.2.2.1~4,7~]pentadeca-1(12),4,6,10,13-pentaene is a complex process that involves several steps. One of the most common methods for synthesizing this compound is the Diels-Alder reaction, which involves the reaction of a diene and a dienophile to form a cyclohexene ring. The reaction is typically carried out in the presence of a catalyst, such as a Lewis acid or a transition metal complex.

Scientific Research Applications

11,13-Dimethyl-15-oxatricyclo[8.2.2.1~4,7~]pentadeca-1(12),4,6,10,13-pentaene has been studied for its potential applications in a variety of scientific research areas, including organic chemistry, biochemistry, and pharmacology. One of the most promising applications of this compound is in the development of new drugs and therapies for a range of diseases and conditions.